Cas no 2138208-98-5 ((5-ethyl-1,3,4-oxadiazol-2-yl)methanesulfonyl chloride)

• Product Name: (5-ethyl-1,3,4-oxadiazol-2-yl)methanesulfonyl chloride
• CAS No: 2138208-98-5
• MF: C₅H₇ClN₂O₃S
• MW: 210.638678789139
• CID: 6051973
• PubChem ID: 165485754
• Update Time: 2025-09-27

(5-ethyl-1,3,4-oxadiazol-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (5-ethyl-1,3,4-oxadiazol-2-yl)methanesulfonyl chloride
• 2138208-98-5
• EN300-1120552

• Inchi： 1S/C5H7ClN2O3S/c1-2-4-7-8-5(11-4)3-12(6,9)10/h2-3H2,1H3
• InChI Key： OSMDOAPDRWZFNW-UHFFFAOYSA-N
• SMILES： ClS(CC1=NN=C(CC)O1)(=O)=O

Computed Properties

• Exact Mass: 209.9865910g/mol
• Monoisotopic Mass: 209.9865910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 81.4Ų

Additional information on (5-ethyl-1,3,4-oxadiazol-2-yl)methanesulfonyl chloride

Introduction to (5-ethyl-1,3,4-oxadiazol-2-yl)methanesulfonyl chloride (CAS No. 2138208-98-5)

(5-ethyl-1,3,4-oxadiazol-2-yl)methanesulfonyl chloride, CAS No. 2138208-98-5) is a highly versatile and significant compound in the field of pharmaceutical and chemical research. This compound belongs to the class of oxadiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a sulfonyl chloride functional group and an ethyl-substituted oxadiazole core, make it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The 5-ethyl-1,3,4-oxadiazol-2-yl)methanesulfonyl chloride molecule exhibits unique chemical properties that contribute to its utility in various synthetic pathways. The sulfonyl chloride moiety is known for its reactivity in nucleophilic substitution reactions, enabling the formation of sulfonamides, sulfonates, and other derivatives. These reactions are fundamental in the synthesis of biologically active compounds, making this compound a crucial building block in pharmaceutical research.

In recent years, there has been a growing interest in oxadiazole derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that oxadiazole-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The ethyl substitution on the oxadiazole ring enhances the lipophilicity of the molecule, which can improve its bioavailability and cellular uptake. This makes (5-ethyl-1,3,4-oxadiazol-2-yl)methanesulfonyl chloride an attractive candidate for further development as an active pharmaceutical ingredient (API).

One of the most compelling aspects of (5-ethyl-1,3,4-oxadiazol-2-yl)methanesulfonyl chloride is its role as a key intermediate in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel sulfonamide derivatives with enhanced pharmacological properties. For instance, studies have demonstrated that sulfonamides derived from oxadiazole cores can inhibit enzymes involved in bacterial infections and cancer cell proliferation. The reactivity of the sulfonyl chloride group allows for facile introduction of various functional groups, enabling the creation of structurally diverse libraries for high-throughput screening.

The pharmaceutical industry has been particularly interested in exploring the potential of oxadiazole derivatives as drug candidates. The structural motif is found in several approved drugs and is under investigation for new therapeutic applications. The synthesis of (5-ethyl-1,3,4-oxadiazol-2-yl)methanesulfonyl chloride provides a straightforward route to access these derivatives, facilitating rapid drug discovery efforts. Additionally, the compound's stability under various reaction conditions makes it a reliable choice for industrial-scale synthesis.

Recent advancements in computational chemistry have further enhanced the understanding of how (5-ethyl-1,3,4-oxadiazol-2-yl)methanesulfonyl chloride behaves in different environments. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These studies have highlighted the compound's potential as a scaffold for developing new drugs with improved efficacy and reduced side effects.

The versatility of (5-ethyl-1,3,4-oxadiazol-2-yl)methanesulfonyl chloride extends beyond its applications in pharmaceuticals. It has also been explored as a material science component due to its ability to form stable coordination complexes with metal ions. These complexes have potential applications in catalysis and as sensors for detecting environmental pollutants. The ability to tune the properties of these complexes by modifying the structure of the oxadiazole derivative opens up new avenues for research.

In conclusion, (5-et hyl -1 ,3 ,4 -ox adia zol -2 -y l )metha nesul fo n y l ch lor ide (CAS No . 2138208 -98 -5) is a multifaceted compound with significant implications in pharmaceuticals and material science . Its unique structural features and reactivity make it a valuable tool for synthetic chemists and medicinal chemists alike . As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in drug development and technological innovation .